Cas no 1805238-65-6 (6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine)

• Product Name: 6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine
• CAS No: 1805238-65-6
• MF: C₇H₅Br₂F₂NO
• MW: 316.925507307053
• CID: 4915237
• Update Time: 2025-06-08

6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine

• Inchi： 1S/C7H5Br2F2NO/c8-2-4-3(6(10)11)1-5(9)12-7(4)13/h1,6H,2H2,(H,12,13)
• InChI Key： WXLFHHKBDFEHCL-UHFFFAOYSA-N
• SMILES： BrCC1C(NC(=CC=1C(F)F)Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 1.8
• Topological Polar Surface Area: 29.1

Additional information on 6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine

Comprehensive Overview of 6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine (CAS No. 1805238-65-6)

6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine (CAS No. 1805238-65-6) is a halogenated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and difluoromethyl substitutions, has garnered attention for its versatile applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for synthesizing complex molecules, particularly in the development of small-molecule inhibitors and biologically active compounds.

The structural features of 6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine make it a valuable intermediate in medicinal chemistry. Its bromomethyl group allows for further functionalization, while the difluoromethyl moiety enhances metabolic stability—a critical factor in drug design. Recent studies highlight its utility in targeting enzyme inhibition, particularly in kinase and protease research, aligning with the growing demand for precision medicine solutions.

In agrochemical applications, this compound’s halogenated pyridine core contributes to its potential as a pesticide intermediate. With the global push toward sustainable agriculture, researchers are investigating its derivatives for crop protection formulations. The hydroxypyridine scaffold also offers opportunities for developing eco-friendly alternatives, addressing concerns about environmental persistence.

Synthetic accessibility is another advantage of CAS No. 1805238-65-6. Modern cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig protocols, can efficiently modify its structure. This adaptability resonates with trends in high-throughput screening and combinatorial chemistry, where rapid diversification of core structures is essential.

From a commercial perspective, the demand for 6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine is rising due to its relevance in patented drug candidates. Pharmaceutical companies are leveraging its structural motifs to address challenges in oncology and inflammatory diseases. Its inclusion in FDA-approved drug analogs further validates its industrial significance.

Analytical characterization of this compound typically involves NMR spectroscopy and mass spectrometry, ensuring purity for research applications. As AI-driven drug discovery gains traction, computational studies on its molecular docking properties are also emerging, bridging experimental and theoretical approaches.

In summary, 6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine represents a multifaceted tool for innovators in life sciences. Its synergy with cutting-edge technologies like CRISPR-based therapeutics and nanomedicine positions it as a compound to watch in the next decade.